Cas no 53440-12-3 (1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 53440-12-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00001741
• CID: 368166
• PubChem ID: 101370
• Update Time: 2025-11-01

1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-2-naphthoic acid
• 1,2,3,4-Tetrahydro-2-Naphthalenecarboxylic Acid
• 1,2,3,4-Tetrahydro-2-naphthoic acidneat
• 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-
• (RS)-1,2,3,4-Tetrahydronaphthalene-2-carboxylic acid
• 2-Carboxy-1,2,3,4-tetrahydronaphthalene
• NSC 408608
• Tetralin-2-carboxylic acid
• NTAGXJQHJQUOOA-UHFFFAOYSA-N
• 1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-
• NSC408608
• Tetrahydro-.beta.-naphthoic acid
• BCP26089
• EBD107034
• VZ20334
• AMY7764
• 1,2,3,4-Tetrahydro-2-naphthoic acid, 98%
• EN300-86135
• SY046895
• FS-3781
• DTXSID10871425
• 1,2,3,4-Tetrahydro-2-naphthalenecarboxylic acid #
• 53440-12-3
• SCHEMBL367535
• 1,2,3,4-tetrahydronaphthalen-2-carboxylic acid
• FT-0640160
• 1,2,3,4-Tetrahydro-.beta.-naphthoic acid
• CS-W005360
• F2173-1243
• MFCD00001741
• NS00059962
• AKOS009158817
• Z792377344
• NSC-408608
• 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid;Tetralin-2-carboxylic acid
• AE-562/43460172
• EINECS 258-553-0
• DB-018711
• 1,2,3,4-Tetrahydro-beta-naphthoic acid
• Tetrahydro-beta-naphthoic acid

• MDL： MFCD00001741
• Inchi： 1S/C11H12O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10H,5-7H2,(H,12,13)
• InChI Key： NTAGXJQHJQUOOA-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.0558 (rough estimate)
• Melting Point: 93-96 °C (lit.)
• Boiling Point: 267.83°C (rough estimate)
• Flash Point: 156.9°C
• Refractive Index: 1.5425 (estimate)
• PSA: 37.30000
• LogP: 1.87610
• Solubility: Not available

1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Recent Advances in the Research of 1,2,3,4-Tetrahydronaphthalene-2-carboxylic Acid (CAS: 53440-12-3)

1,2,3,4-Tetrahydronaphthalene-2-carboxylic acid (THNCA, CAS: 53440-12-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique structural properties and versatility in chemical modifications. This research briefing aims to provide an overview of the latest advancements related to THNCA, focusing on its synthesis, applications, and emerging therapeutic potentials.

A significant breakthrough in the synthesis of THNCA has been reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers developed a more efficient and environmentally friendly catalytic process using palladium-based catalysts, achieving a yield of over 90% with minimal byproducts. This method not only improves the scalability of THNCA production but also reduces the environmental impact compared to traditional synthetic routes. The study underscores the importance of sustainable chemistry in the pharmaceutical industry.

In the realm of drug discovery, THNCA has garnered attention for its role in the development of central nervous system (CNS) therapeutics. A recent preclinical study demonstrated that derivatives of THNCA exhibit potent activity as dopamine receptor modulators, suggesting potential applications in treating Parkinson's disease and schizophrenia. The study, conducted by a team at the University of Cambridge, utilized molecular docking simulations and in vitro assays to identify the most promising candidates for further development.

Another area of interest is the use of THNCA in the design of anti-inflammatory agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters revealed that THNCA-based compounds effectively inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The researchers synthesized a series of THNCA derivatives and evaluated their efficacy in reducing inflammation in animal models. The results indicated that these compounds could serve as a foundation for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects.

Beyond pharmaceuticals, THNCA has also found applications in agrochemical research. A study published in Pest Management Science highlighted its utility as a precursor for novel pesticides. The researchers designed THNCA-derived compounds that exhibited strong insecticidal activity against common crop pests while maintaining low toxicity to non-target organisms. This discovery opens new avenues for sustainable pest control solutions.

In conclusion, 1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 53440-12-3) continues to be a molecule of significant interest in multiple research domains. Advances in its synthesis, coupled with its diverse applications in drug discovery and agrochemicals, underscore its potential to address critical challenges in health and agriculture. Future research should focus on optimizing its derivatives for clinical and commercial use, as well as exploring new therapeutic targets.